Cas no 34114-36-8 (2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-)

• Product Name: 2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-
• CAS No: 34114-36-8
• MF: C₂₁H₁₆N₂O₅S
• MW: 408.427144050598
• CID: 315576
• PubChem ID: 117530
• Update Time: 2025-04-19

2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-
• 1-amino-4-(2-methylanilino)-9,10-dioxoanthracene-2-sulfonic acid
• 1-amino-4-[(2-methylphenyl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
• 1-Amino-9,10-dihydro-9,10-dioxo-4-o-toluidinoanthracene-2-sulphonic acid
• 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-((2-methylphenyl)amino)-9,10-dioxo-
• 34114-36-8
• DTXSID8067812
• SCHEMBL11602263
• EINECS 251-830-7
• 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-
• CHEMBL1206282
• NS00029612

• Inchi： 1S/C21H16N2O5S/c1-11-6-2-5-9-14(11)23-15-10-16(29(26,27)28)19(22)18-17(15)20(24)12-7-3-4-8-13(12)21(18)25/h2-10,23H,22H2,1H3,(H,26,27,28)
• InChI Key： IDRCEVKPWMZGEN-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C=CC=CC=1C)(=O)(=O)O

Computed Properties

• Exact Mass: 408.07808
• Monoisotopic Mass: 408.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.532
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.725
• PSA: 126.56